Cas no 1019591-65-1 (N-(3-fluorobenzyl)-3,5-dimethylaniline)

• Product Name: N-(3-fluorobenzyl)-3,5-dimethylaniline
• CAS No: 1019591-65-1
• MF: C₁₅H₁₆FN
• MW: 229.292647361755
• CID: 1134955
• PubChem ID: 28477407
• Update Time: 2025-04-20

N-(3-fluorobenzyl)-3,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorobenzyl)-3,5-dimethylaniline
• N-[(3-fluorophenyl)methyl]-3,5-dimethylaniline
• 1019591-65-1
• N-(3,5-Dimethylphenyl)-3-fluorobenzylamine
• AKOS000238461
• N-(3-Fluorobenzyl)-3,5-diMethylaniline, 97%
• 3,5-DiMethyl-N-(3-fluorobenzyl)aniline, 97%
• N-(3-fluorobenzyl)-3,5-dimethylaniline

• MDL： MFCD11145867
• Inchi： 1S/C15H16FN/c1-11-6-12(2)8-15(7-11)17-10-13-4-3-5-14(16)9-13/h3-9,17H,10H2,1-2H3
• InChI Key： HSUMEUUGVWDLPQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 229.126677677g/mol
• Monoisotopic Mass: 229.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų